Cas no 722461-30-5 (2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]sulfanyl}propanoic acid)

• Product Name: 2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]sulfanyl}propanoic acid
• CAS No: 722461-30-5
• MF: C₁₃H₁₆N₂O₇S₂
• MW: 376.405341148376
• CID: 3106578
• PubChem ID: 3707753
• Update Time: 2025-05-22

2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]sulfanyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[4-(morpholin-4-ylsulfonyl)-2-nitrophenyl]thio}propanoic acid
• 2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]sulfanyl}propanoic acid
• 722461-30-5
• MLS000393332
• Z31250574
• SMR000243693
• CHEMBL1575483
• HMS2568I13
• CS-0279071
• EN300-08207
• 2-((4-(Morpholinosulfonyl)-2-nitrophenyl)thio)propanoic acid
• SR-01000038159-1
• SR-01000038159
• 2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]sulfanyl}propanoicacid
• 2-(4-morpholin-4-ylsulfonyl-2-nitrophenyl)sulfanylpropanoic acid
• AKOS000116938

• Inchi： 1S/C13H16N2O7S2/c1-9(13(16)17)23-12-3-2-10(8-11(12)15(18)19)24(20,21)14-4-6-22-7-5-14/h2-3,8-9H,4-7H2,1H3,(H,16,17)
• InChI Key： WMZQULZISBOLFC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)[N+](=O)[O-])SC(C(=O)O)C)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 376.03989320Da
• Monoisotopic Mass: 376.03989320Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 163Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]sulfanyl}propanoic acid

2-{[4-(Morpholine-4-sulfonyl)-2-nitrophenyl]sulfanyl}propanoic acid: A Comprehensive Overview

The compound 722461-30-5, also known as 2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]sulfanyl}propanoic acid, is a complex organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising pharmacological activities. In this article, we will delve into the structural characteristics, synthesis methods, and latest research findings related to this compound.

The molecular structure of 722461-30-5 is characterized by a sulfonamide group attached to a nitro-substituted phenyl ring, which is further connected to a propanoic acid moiety via a sulfur atom. This arrangement imparts the compound with unique electronic and steric properties, making it an interesting candidate for various chemical reactions and biological assays. Recent studies have highlighted its potential as a building block in the synthesis of advanced materials and pharmaceutical agents.

One of the most notable aspects of 722461-30-5 is its versatility in chemical synthesis. Researchers have demonstrated that this compound can be effectively utilized in the construction of heterocyclic compounds, which are widely used in drug discovery and agrochemical development. For instance, a study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its synthetic applications, 722461-30-5 has shown promise in the field of materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the development of novel catalysts for industrial processes. A recent breakthrough reported in Nature Chemistry demonstrated that this compound can significantly enhance the efficiency of catalytic reactions in the production of biofuels, making it a valuable asset in sustainable energy research.

The pharmacological profile of 722461-30-5 is another area that has attracted considerable attention. Preclinical studies have shown that this compound possesses anti-inflammatory and antioxidant properties, which could be harnessed for the development of new therapeutic agents. Furthermore, its ability to modulate cellular signaling pathways makes it a potential candidate for cancer therapy. A study conducted at the University of California, Los Angeles (UCLA), revealed that derivatives of this compound exhibit selective cytotoxicity against cancer cells while sparing normal cells, indicating its potential as an anticancer drug.

From an environmental perspective, 722461-30-5 has been evaluated for its biodegradability and eco-toxicological effects. Research findings suggest that this compound exhibits low toxicity to aquatic organisms under standard test conditions, making it suitable for use in environmentally friendly chemical processes. This aligns with the growing global emphasis on green chemistry and sustainable practices.

In conclusion, 722461-30-5, or 2-{[4-(morpholine-4-sulfonyl)-2-nitrophenyl]sulfanyl}propanoic acid, is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, coupled with its versatile reactivity and promising pharmacological properties, positions it as a valuable tool in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing science and technology.